Cas no 1262046-34-3 (Rockpahos)

• Product Name: Rockpahos
• CAS No: 1262046-34-3
• MF: C₃₁H₄₉OP
• MW: 468.693930387497
• MDL: MFCD20922895
• CID: 1005885
• PubChem ID: 329768254
• Update Time: 2025-04-20

Rockpahos Chemical and Physical Properties

Names and Identifiers

• 2-Di-tert-butylphosphino-3-methoxy-6-methyl-2'-4'-6'-triisopropylbiphenyl
• 2-(Di-t-butylphosphino)-3-methoxy-6-methyl-2',4',6'-tri-i-propyl-1,1'-biphenyl,
• Di-tert-butyl(2′,4′,6′-triisopropyl-3-methoxy-6-methyl-[1,1′-biphenyl]-2-yl)phosphine
• Rockphos
• 2-Di(tert-butyl)phosphino-2′,4′,6′-triisopropyl-3-methoxy-6-methylbiphenyl
• Di-tert-butyl(2',4',6'-triisopropyl-3-methoxy-6-methyl-[1,1'-biphenyl]-2-yl)phosphine
• Rockpahos

• MDL： MFCD20922895
• Inchi： 1S/C31H49OP/c1-19(2)23-17-24(20(3)4)28(25(18-23)21(5)6)27-22(7)15-16-26(32-14)29(27)33(30(8,9)10)31(11,12)13/h15-21H,1-14H3
• InChI Key： CVLLAKCGAFNZHJ-UHFFFAOYSA-N
• SMILES： P(C1C(=CC=C(C)C=1C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)OC)(C(C)(C)C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 8

Experimental Properties

• Melting Point: 121-131 °C
• Solubility: Insuluble (7.0E-6 g/L) (25 ºC),

Rockpahos Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives